Cas no 2171683-73-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid
• CAS No: 2171683-73-9
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5783395
• PubChem ID: 165516053
• Update Time: 2025-06-12

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[1-(methoxymethyl)cyclopropyl]carbamoyl}propanoic acid
• EN300-1528198
• 2171683-73-9
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid

• Inchi： 1S/C24H26N2O6/c1-31-14-24(10-11-24)26-22(29)20(12-21(27)28)25-23(30)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)
• InChI Key： CSMIKEPSZSZPFA-UHFFFAOYSA-N
• SMILES： O(C)CC1(CC1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid (CAS No. 2171683-73-9)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid (CAS No. 2171683-73-9) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structural features, including the cyclopropylcarbamoyl moiety and methoxymethyl group, make it a valuable building block for designing novel bioactive molecules. Recent advancements in bioconjugation techniques and targeted drug delivery systems have further amplified interest in this compound.

In the context of modern pharmaceutical research, CAS 2171683-73-9 has gained attention due to its role in developing peptide-based therapeutics, particularly for cancer immunotherapy and neurological disorders. The Fmoc group provides excellent protection during solid-phase peptide synthesis (SPPS), while the propanoic acid terminus allows for further functionalization. Researchers frequently search for "Fmoc-amino acid derivatives" and "cyclopropyl-modified peptides" to explore its applications in structure-activity relationship (SAR) studies.

The compound's solubility profile in organic solvents like DMF and DMSO makes it compatible with standard peptide coupling reagents such as HBTU or PyBOP. This aligns with current trends in green chemistry, where scientists seek "eco-friendly peptide synthesis" methods. The methoxymethylcyclopropyl moiety introduces conformational constraints, a feature highly valued in designing GPCR-targeting drugs and enzyme inhibitors.

From a commercial perspective, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid is often referenced alongside "custom peptide synthesis services" and "non-natural amino acid suppliers." Its storage stability at -20°C and compatibility with automated synthesizers make it practical for high-throughput screening. Recent publications highlight its potential in antibody-drug conjugates (ADCs), addressing the growing demand for "next-generation biotherapeutics" in oncology.

Analytical characterization of this compound typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently searched by quality control specialists. The presence of both carbamate and amide linkages in its structure requires careful optimization of deprotection conditions, a topic often discussed in forums about "peptide synthesis troubleshooting."

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought renewed focus to CAS 2171683-73-9, particularly for designing E3 ligase-recruiting molecules. Its modular design allows incorporation into bifunctional degraders, answering frequent queries about "small molecule protein degraders." The compound's chiral center also makes it relevant to discussions about "stereoselective synthesis" in medicinal chemistry.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{1-(methoxymethyl)cyclopropylcarbamoyl}propanoic acid represents a versatile tool for cutting-edge drug development, bridging traditional peptide chemistry with innovative biopharmaceutical strategies. Its multifaceted applications continue to inspire research across chemical biology, materials science, and therapeutic discovery.